Cas no 85455-71-6 (sodium 3-hydroxy-4-[(2-hydroxyphenyl)methyl]naphthalenesulphonate)

• Product Name: sodium 3-hydroxy-4-[(2-hydroxyphenyl)methyl]naphthalenesulphonate
• CAS No: 85455-71-6
• MF: C₁₇H₁₃NaO₅S
• MW: 352.336894750595
• CID: 990535
• PubChem ID: 23662547
• Update Time: 2025-04-20

sodium 3-hydroxy-4-[(2-hydroxyphenyl)methyl]naphthalenesulphonate Chemical and Physical Properties

Names and Identifiers

• sodium 3-hydroxy-4-[(2-hydroxyphenyl)methyl]naphthalenesulphonate
• sodium,3-hydroxy-4-[(2-hydroxyphenyl)methyl]naphthalene-1-sulfonate
• DTXSID40234680
• Sodium 3-hydroxy-4-((2-hydroxyphenyl)methyl)naphthalenesulphonate
• NS00066292
• 85455-71-6
• EINECS 287-305-4

• Inchi： 1S/C17H14O5S.Na/c18-15-8-4-1-5-11(15)9-14-12-6-2-3-7-13(12)17(10-16(14)19)23(20,21)22;/h1-8,10,18-19H,9H2,(H,20,21,22);/q;+1/p-1
• InChI Key： VRBSMDAVVGUERI-UHFFFAOYSA-M
• SMILES： S(C1C=C(C(CC2C=CC=CC=2O)=C2C=CC=CC2=1)O)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 352.038139
• Monoisotopic Mass: 352.038139
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 506
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 106

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C